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Compound of Interest

Compound Name: 1,5-Pentanedithiol

Cat. No.: B1584520

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reactivity of the thiol groups in
1,5-pentanedithiol. The document details the molecule's core chemical properties,
characteristic reactions, and the factors influencing its reactivity, with a focus on applications
relevant to research and drug development.

Core Chemical Properties of 1,5-Pentanedithiol

1,5-Pentanedithiol (HS(CH2)sSH) is a linear aliphatic dithiol. The presence of two terminal
sulthydryl (-SH) groups dictates its chemical behavior, making it a versatile building block in
organic synthesis and materials science. The key properties influencing its reactivity are
summarized below.

Acidity and pKa

The thiol groups of 1,5-pentanedithiol are weakly acidic and can be deprotonated by a
suitable base to form the corresponding thiolate anions (~S(CHz)sS~). The thiolate form is a
significantly stronger nucleophile than the neutral thiol. While specific experimental pKa values
for 1,5-pentanedithiol are not readily available in the literature, they can be estimated based
on values for similar aliphatic thiols.

Table 1: Physicochemical Properties of 1,5-Pentanedithiol and Related Aliphatic Thiols
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Molecular

Molecular . Boiling Point pKa
Compound Weight ( g/mol .
Formula ) (°C) (estimated)
o 105-106 (30 10.07 £ 0.10
1,4-Butanedithiol C4H10S2 122.25 )
mmHg) (Predicted)[1]
1,5- 107-108 (15
o CsH12S2 136.28 ~10-11
Pentanedithiol mmHg)[2]
1,6- 118-119 (15 .
o CeH14S2 150.30 Not available
Hexanedithiol mmHg)[3]

Note: The pKa value for 1,5-pentanedithiol is an estimation based on the known pKa of other

simple aliphatic thiols.

Nucleophilicity
The sulfur atoms in the thiol groups of 1,5-pentanedithiol are highly nucleophilic, readily
participating in substitution and addition reactions. This nucleophilicity is enhanced upon

deprotonation to the thiolate. This property is central to many of its applications, including
alkylation and acylation reactions.

Key Reactions of 1,5-Pentanedithiol

The reactivity of 1,5-pentanedithiol is dominated by the chemistry of its thiol groups. The
primary reactions include oxidation, alkylation, and coordination to metal centers.

Oxidation to Disulfides

One of the most characteristic reactions of thiols is their oxidation to disulfides. In the case of
1,5-pentanedithiol, intramolecular oxidation leads to the formation of a cyclic disulfide, the six-
membered ring 1,2-dithiane. This reaction can be initiated by a variety of mild oxidizing agents.
Intermolecular oxidation can also occur, leading to the formation of polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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